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Compound of Interest

Compound Name: Methyl thioacetate

Cat. No.: B1222118 Get Quote

Application Notes and Protocols: Methyl
Thioacetate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of Methyl
thioacetate (CAS No. 1534-08-3). Adherence to these protocols is crucial to ensure personnel

safety and maintain the integrity of the chemical.

Chemical and Physical Properties
Methyl thioacetate is a colorless to pale yellow liquid with a strong, unpleasant odor.[1][2][3] It

is a highly flammable liquid and vapor.[1][4] Understanding its properties is the first step in safe

handling.

Table 1: Physical and Chemical Properties of Methyl Thioacetate
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Property Value Source

Molecular Formula C₃H₆OS [2][4][5][6]

Molecular Weight 90.14 g/mol [2][4][5]

Appearance Colorless to pale yellow liquid [1][3][7]

Odor Unpleasant, sulfurous [1][2]

Boiling Point 96-98 °C (205-208 °F) [2][8]

Flash Point 12 °C (53.6 °F) [8]

Density 1.013 - 1.024 g/cm³ [2]

CAS Number 1534-08-3 [1][2][4]

Hazard Identification and Safety Precautions
Methyl thioacetate is classified as a hazardous chemical.[1] It is crucial to be aware of its

potential dangers before handling.

Primary Hazards:

Flammability: Highly flammable liquid and vapor.[1][4] Keep away from heat, sparks, open

flames, and hot surfaces.[1][9] Use explosion-proof electrical, ventilating, and lighting

equipment.[4][9]

Toxicity: Toxic if it comes into contact with skin or is inhaled.[1] Harmful if swallowed.[4]

Irritation: Causes serious eye irritation and skin irritation.[1][4][10]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.[1][9]

Eye Protection: Wear safety glasses with side-shields or goggles.[1][9]

Clothing: Wear protective clothing.[1][9]
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Respiratory Protection: Use only in a well-ventilated area.[9] If ventilation is inadequate, use

a suitable respirator.

Detailed Protocols for Handling and Storage
Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is properly labeled with the chemical name, CAS number, and hazard

symbols.

Verify that the Safety Data Sheet (SDS) is readily available.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9]

Keep away from heat, sparks, and open flames.[1][9] The storage class code for flammable

liquids is 3.

Store away from incompatible materials, such as oxidizing agents.[4]

Ground and bond the container and receiving equipment to prevent static discharge.[4][9]

Store in a locked cabinet or area to restrict access to authorized personnel only.[1][9]

Work in a well-ventilated area, preferably in a chemical fume hood.[9]

Ensure that an eyewash station and safety shower are in close proximity to the workstation.

[1][4]

Use non-sparking tools and explosion-proof equipment.[1][4][9]

When transferring, ground and bond all containers to prevent static electricity.[4][9]

Avoid contact with skin and eyes.[9]

Avoid breathing vapors or mist.[9]

Wash hands thoroughly after handling.[4][9]

Spill:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.fishersci.com/store/msds?partNumber=AAA1240022&productDescription=S-METHYL+THIOACETATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.fishersci.com/store/msds?partNumber=AAA1240022&productDescription=S-METHYL+THIOACETATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.spectrumchemical.com/media/sds/TCI-M2286.pdf
https://www.spectrumchemical.com/media/sds/TCI-M2286.pdf
https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.fishersci.com/store/msds?partNumber=AAA1240022&productDescription=S-METHYL+THIOACETATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.fishersci.com/store/msds?partNumber=AAA1240022&productDescription=S-METHYL+THIOACETATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-M2286.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1240022&productDescription=S-METHYL+THIOACETATE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/TCI-M2286.pdf
https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.spectrumchemical.com/media/sds/TCI-M2286.pdf
https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.spectrumchemical.com/media/sds/TCI-M2286.pdf
https://www.echemi.com/sds/s-methylthioacetate-pid_Seven11495.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove all sources of ignition.[1][9]

Evacuate personnel from the area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,

closed container for disposal.[4]

Do not let the chemical enter drains.[9]

First Aid:

In case of skin contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water.[9] Get medical attention if irritation occurs.[4]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[1][9] Seek immediate medical attention.

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][9]

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control

center immediately.[1][8]

Dispose of contents and container in accordance with local, regional, and national

regulations.[4][9]

Do not dispose of it in drains or the environment.[4]

Workflow Diagram
The following diagram illustrates the key logical steps for the safe handling and storage of

Methyl thioacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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